3-bromo-4-methyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C19H19BrN2O3
• Molecular Weight: 403.3 g/mol
• IUPAC Name: 3-bromo-4-methyl-N-[4-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C19H19BrN2O3/c1-13-2-3-15(12-17(13)20)18(23)21-16-6-4-14(5-7-16)19(24)22-8-10-25-11-9-22/h2-7,12H,8-11H2,1H3,(H,21,23)
• InChI Key: VCTOANGTVKSSSR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3)Br

Description

3-bromo-4-methyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide, also known as BMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

3-bromo-4-methyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is a small molecule that binds to the ATP-binding site of CK2, preventing the protein from phosphorylating its substrates. This inhibition of CK2 activity leads to decreased cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to inhibit CK2 activity in vitro and in vivo, leading to decreased cancer cell viability and increased apoptosis. In addition, this compound has been shown to have anti-inflammatory properties, potentially through the inhibition of CK2-mediated NF-κB activation.

Advantages and Limitations for Lab Experiments

3-bromo-4-methyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has the advantage of being a small molecule inhibitor that can be easily synthesized and purified. However, its potency as a CK2 inhibitor may vary depending on the type of cancer being studied and the specific CK2 isoform involved.

Future Directions

Future research on 3-bromo-4-methyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide could focus on optimizing its potency as a CK2 inhibitor, as well as investigating its potential therapeutic applications in other diseases. Additionally, further studies could explore the effects of this compound on other signaling pathways and cellular processes beyond CK2-mediated signaling.

Synthesis Methods

3-bromo-4-methyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide can be synthesized through a multi-step process that involves the reaction of 4-morpholinylcarbonyl chloride with 3-bromo-4-methylbenzoyl chloride, followed by the addition of an amine group using N,N-dimethylformamide. The resulting compound is then purified through recrystallization to obtain this compound as a white solid.

Scientific Research Applications

3-bromo-4-methyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been studied for its potential therapeutic applications in cancer treatment, specifically as an inhibitor of the protein kinase CK2. CK2 is overexpressed in many types of cancer and plays a crucial role in cancer cell survival and proliferation. This compound has been shown to inhibit CK2 activity, leading to decreased cancer cell viability and increased apoptosis.